Cas no 35155-49-8 (4-Ethyl-4-methyl-cyclohexanone)

• Product Name: 4-Ethyl-4-methyl-cyclohexanone
• CAS No: 35155-49-8
• MF: C₉H₁₆O
• MW: 140.222743034363
• MDL: MFCD17013056
• CID: 1033768
• PubChem ID: 19084533
• Update Time: 2025-07-24

4-Ethyl-4-methyl-cyclohexanone Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-4-methylcyclohexanone
• 4-ethyl-4-methylcyclohexan-1-one
• Z1255445103
• J-515288
• Cyclohexanone, 4-ethyl-4-methyl-
• 4-ethyl-4-methyl-cyclohexanone
• SCHEMBL7750061
• MABKONZEVCZGAJ-UHFFFAOYSA-N
• CS-0307943
• DTXSID50597915
• AKOS016844721
• EN300-101950
• 35155-49-8
• 4-Ethyl-4-methyl-cyclohexanone

• MDL： MFCD17013056
• Inchi： 1S/C9H16O/c1-3-9(2)6-4-8(10)5-7-9/h3-7H2,1-2H3
• InChI Key： MABKONZEVCZGAJ-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)(CC)CC1

Computed Properties

• Exact Mass: 140.120115130g/mol
• Monoisotopic Mass: 140.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-Ethyl-4-methyl-cyclohexanone

Chemical Profile of 4-Ethyl-4-methyl-cyclohexanone (CAS No. 35155-49-8)

4-Ethyl-4-methyl-cyclohexanone, identified by its Chemical Abstracts Service (CAS) number 35155-49-8, is a significant organic compound that has garnered attention in the field of chemical research and industrial applications. This ketone derivative, characterized by its cyclohexane backbone substituted with ethyl and methyl groups at the fourth carbon position, exhibits unique structural and functional properties that make it valuable in various chemical syntheses and material science endeavors.

The molecular structure of 4-Ethyl-4-methyl-cyclohexanone consists of a six-membered aromatic ring with two alkyl groups attached to the same carbon atom, creating a sterically hindered environment. This steric hindrance influences its reactivity, making it a versatile intermediate in organic synthesis. The compound’s ability to undergo nucleophilic addition reactions, coupled with its stability under various conditions, positions it as a key building block in the development of more complex molecules.

In recent years, 4-Ethyl-4-methyl-cyclohexanone has been extensively studied for its potential applications in pharmaceuticals and agrochemicals. Its structural motif is reminiscent of many bioactive compounds, suggesting that derivatives of this ketone could exhibit pharmacological properties. For instance, researchers have explored its utility in synthesizing analogs of natural products with known therapeutic effects. The compound’s role as a precursor in the preparation of more complex heterocyclic systems has also been highlighted in several cutting-edge studies.

One particularly intriguing aspect of 4-Ethyl-4-methyl-cyclohexanone is its incorporation into catalytic systems. Recent advancements in green chemistry have prompted investigations into using this compound as a ligand or co-catalyst in asymmetric synthesis. The steric and electronic properties of the ketone’s substituents can be fine-tuned to influence reaction outcomes, making it an attractive candidate for enantioselective processes. Such applications align with the broader goal of developing more sustainable synthetic routes that minimize waste and energy consumption.

The industrial relevance of 4-Ethyl-4-methyl-cyclohexanone extends beyond pharmaceuticals to materials science. Its derivatives have been employed in the formulation of specialty polymers and coatings due to their ability to enhance thermal stability and mechanical strength. Furthermore, the compound’s volatility and solubility characteristics make it suitable for use in fragrances and flavorings, where precise molecular tuning can yield desired sensory profiles. These diverse applications underscore the compound’s versatility and economic value.

From an academic perspective, 4-Ethyl-4-methyl-cyclohexanone continues to be a subject of interest in mechanistic studies. Researchers are particularly keen on understanding how modifications to its structure affect its reactivity and selectivity in different chemical environments. Computational modeling techniques have been instrumental in predicting these effects, allowing for the rational design of novel derivatives with enhanced properties. Such efforts contribute to the growing body of knowledge that underpins modern synthetic chemistry.

The synthesis of 4-Ethyl-4-methyl-cyclohexanone itself is another area where innovation has been observed. Traditional methods often rely on multi-step processes that generate significant byproducts. However, recent methodologies have focused on streamlined routes that improve yield and purity while reducing environmental impact. These improvements are critical for ensuring that industrial-scale production remains both efficient and ecologically responsible.

Future research directions for 4-Ethyl-4-methyl-cyclohexanone may include exploring its role in biocatalysis and bioorthogonal chemistry. The compound’s compatibility with enzymes could open new avenues for enzymatic transformations that are otherwise challenging to achieve using traditional reagents. Additionally, its potential as a scaffold for drug discovery remains an exciting prospect, given the increasing demand for innovative therapeutic agents.

In summary, 4-Ethyl-4-methyl-cyclohexanone (CAS No. 35155-49-8) is a multifaceted compound with broad applications across multiple sectors. Its unique structural features make it a valuable intermediate in pharmaceutical synthesis, catalysis, materials science, and beyond. As research continues to uncover new ways to leverage this molecule’s potential, its importance is likely to grow even further, solidifying its place as a cornerstone of modern chemical innovation.